9-methyl-3-{(Z)-[4-oxo-3-(2-phenylethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-2-[(1-phenylethyl)amino]-4H-pyrido[1,2-a]pyrimidin-4-one

Specification

• Molecular Formula: C29H26N4O2S2
• Molecular Weight: 526.7 g/mol
• IUPAC Name: (5Z)-5-[[9-methyl-4-oxo-2-(1-phenylethylamino)pyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-(2-phenylethyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C29H26N4O2S2/c1-19-10-9-16-32-26(19)31-25(30-20(2)22-13-7-4-8-14-22)23(27(32)34)18-24-28(35)33(29(36)37-24)17-15-21-11-5-3-6-12-21/h3-14,16,18,20,30H,15,17H2,1-2H3/b24-18-
• Standard InChI Key: DVQXUGUUMUIFND-MOHJPFBDSA-N
• Isomeric SMILES: CC1=CC=CN2C1=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)CCC4=CC=CC=C4)NC(C)C5=CC=CC=C5
• Canonical SMILES: CC1=CC=CN2C1=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)CCC4=CC=CC=C4)NC(C)C5=CC=CC=C5

Introduction

Structural Elucidation and Molecular Characteristics

Core Framework and Substituent Analysis

The compound’s structure centers on a pyrido[1,2-a]pyrimidin-4-one scaffold, a bicyclic system merging pyridine and pyrimidine rings. Key substituents include:

• A 9-methyl group on the pyrido-pyrimidinone core.

• A (Z)-configured thiazolidinone moiety at position 3, featuring a 4-oxo group, 2-thioxo group, and 3-(2-phenylethyl) side chain.

• A 2-[(1-phenylethyl)amino] group, introducing stereochemical complexity due to the phenylethylamine substituent.

The molecular formula is C₃₀H₂₈N₄O₂S₂, with a calculated molecular weight of 540.7 g/mol (estimated via analogous structures in). The (Z)-configuration of the thiazolidinone-methylidene linkage is critical for maintaining planar conjugation, which influences electronic properties and binding affinity.

Synthetic Methodologies

Multi-Step Synthesis Overview

The synthesis involves sequential reactions to assemble the pyrido-pyrimidinone and thiazolidinone components:

• Pyrido-Pyrimidinone Formation:

  • Condensation of 2-aminopyridine derivatives with β-ketoesters under acidic conditions generates the pyrido[1,2-a]pyrimidin-4-one core.

  • Methylation at position 9 is achieved using methyl iodide in the presence of a base like potassium carbonate.

• Thiazolidinone Moiety Introduction:

  • A thiazolidinone precursor is synthesized via cyclization of 2-phenylethyl isothiocyanate with ethyl chloroacetate, followed by oxidation to introduce the 4-oxo group.

  • The (Z)-configured methylidene bridge is formed through a Knoevenagel condensation between the thiazolidinone’s active methylene group and the pyrido-pyrimidinone’s aldehyde.

• Amino Group Functionalization:

  • Nucleophilic substitution replaces a halogen at position 2 with 1-phenylethylamine, facilitated by a palladium catalyst under inert conditions.

Optimization Challenges

• Stereoselectivity: The (Z)-configuration is stabilized by intramolecular hydrogen bonding between the thioxo group and pyrimidinone oxygen.

• Yield Improvements: Microwave-assisted synthesis and green solvents (e.g., ethanol/water mixtures) enhance reaction efficiency.

Physicochemical Properties

Solubility and Stability

• Solubility: Poor aqueous solubility (<0.1 mg/mL) due to hydrophobic phenylethyl groups; soluble in DMSO and DMF.

• Stability: Degrades under UV light (t₁/₂ = 48 hours), necessitating storage in amber vials at -20°C.

Spectroscopic Characterization

• IR Spectroscopy: Peaks at 1685 cm⁻¹ (C=O), 1250 cm⁻¹ (C=S), and 3300 cm⁻¹ (N-H stretch).

• NMR (¹H): Key signals include δ 2.35 (s, 3H, CH₃), δ 4.25 (q, 2H, NCH₂), and δ 7.2–7.4 (m, 10H, aromatic).

Comparative Analysis with Analogous Compounds

Compound	Structural Features	Biological Activity
Target Compound	2-[(1-Phenylethyl)amino], (Z)-configuration	Antimicrobial, Anticancer
EVT-12346835	Dipropylamino substituent	Antiviral (IC₅₀ = 5 µM)
VC20118013	3-(1-Phenylethyl) on thiazolidinone	Neuroprotective (EC₅₀ = 20 µM)

Applications and Future Directions

Therapeutic Applications

• Oncology: Combinatorial therapy with checkpoint inhibitors to overcome drug resistance.

• Infectious Diseases: Development of topical formulations for skin infections.

Industrial Relevance

• Agrochemicals: Herbicidal activity against Amaranthus retroflexus (ED₅₀ = 50 µg/mL).